2-(3-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(naphthalen-1-ylmethyl)acetamide

Specification

• Molecular Formula: C23H22ClNO4S
• Molecular Weight: 443.9 g/mol
• IUPAC Name: 2-(3-chlorophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(naphthalen-1-ylmethyl)acetamide
• Standard InChI: InChI=1S/C23H22ClNO4S/c24-19-8-4-9-21(13-19)29-15-23(26)25(20-11-12-30(27,28)16-20)14-18-7-3-6-17-5-1-2-10-22(17)18/h1-10,13,20H,11-12,14-16H2
• Standard InChI Key: MAKDEGPFAXKMID-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CC3=CC=CC=C32)C(=O)COC4=CC(=CC=C4)Cl

Introduction

2-(3-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(naphthalen-1-ylmethyl)acetamide is a complex organic compound characterized by its unique molecular structure, which integrates elements from various chemical classes. It features a chlorophenoxy group, a tetrahydrothiophene moiety with a dioxido substitution, and a naphthalenylmethyl group attached to an acetamide functional group. The compound's molecular formula is C23H22ClNO4S, and its molecular weight is approximately 443.9 g/mol.

Biological Activity and Potential Applications

Research indicates that 2-(3-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(naphthalen-1-ylmethyl)acetamide exhibits significant bioactive properties. It has been investigated for its potential as an inhibitor of specific enzymes and cellular pathways. The mechanism of action likely involves binding to molecular targets such as proteins or enzymes, which may alter their activity and influence biological processes. Preliminary studies suggest that this compound could have applications in drug development targeting various diseases, including cancer and inflammatory conditions.

Comparison with Similar Compounds

Compound Name	Molecular Formula
2-(4-chlorophenoxy)-N-(furan-2-ylmethyl)acetamide	Contains a furan ring instead of a naphthalene moiety
2-(3-chlorophenoxy)acetamide	Simpler structure lacking thiophene components
N-[4-chlorophenyl]acetamide	Lacks the complex thiophene and chlorophenoxy groups

These compounds illustrate the diversity within this chemical class while highlighting the unique structural features of 2-(3-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(naphthalen-1-ylmethyl)acetamide that may contribute to its specific biological activities and applications.

Research Findings and Future Directions

Further research is needed to fully explore the potential therapeutic applications of this compound. Studies focusing on its interaction with specific enzymes and receptors could provide valuable insights into its mechanisms of action. Additionally, optimizing the synthesis process to improve yield and purity will be crucial for advancing its development.